Cas no 80413-78-1 (Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI))

• Product name: Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI)
• CAS No: 80413-78-1
• MF: C₁₅H₂₇N₃O₄
• MW: 313.39258
• CID: 730532
• PubChem ID: 328101

Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urea,N,N'-bis(4-methoxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI)
• NSC-305718
• NSC305718
• 1,3-bis(4-methoxycyclohexyl)-1-nitrosourea
• DTXSID50316688
• 80413-78-1

• Inchi： InChI=1S/C15H27N3O4/c1-21-13-7-3-11(4-8-13)16-15(19)18(17-20)12-5-9-14(22-2)10-6-12/h11-14H,3-10H2,1-2H3,(H,16,19)
• InChI Key： LNFZBZIGHZWQND-UHFFFAOYSA-N
• SMILES： COC1CCC(CC1)NC(=O)N(C2CCC(CC2)OC)N=O

Computed Properties

• Exact Mass: 313.2
• Monoisotopic Mass: 313.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.28
• Refractive Index: 1.578